![molecular formula C10H18N2O4 B065007 N-Acetylglycyl-L-leucine CAS No. 180923-15-3](/img/structure/B65007.png)
N-Acetylglycyl-L-leucine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-Acetylglycyl-L-leucine (NAGL) is a dipeptide consisting of glycine and leucine, which has gained attention in the field of biochemistry and physiology due to its potential applications in scientific research. NAGL has been found to have various biochemical and physiological effects, making it a promising compound for future research.
Mechanism of Action
The mechanism of action of N-Acetylglycyl-L-leucine is not fully understood. However, it has been proposed that this compound exerts its effects through the regulation of various signaling pathways, including the NF-κB pathway and the MAPK pathway. This compound has also been found to modulate the expression of various genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of reactive oxygen species (ROS) and to scavenge free radicals, making it a potent antioxidant. This compound has also been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a potential anti-inflammatory agent. In addition, this compound has been found to modulate the immune system by regulating the production of various cytokines and chemokines.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-Acetylglycyl-L-leucine in lab experiments is its low toxicity and high solubility, which makes it easy to administer and study. However, one of the limitations of using this compound is its instability in aqueous solutions, which can affect its efficacy and reproducibility.
Future Directions
There are several future directions for research on N-Acetylglycyl-L-leucine. One area of research is the development of this compound-based therapies for the treatment of various diseases such as cancer and Alzheimer's disease. Another area of research is the elucidation of the molecular mechanisms underlying the effects of this compound, which can provide insights into its potential therapeutic applications. Furthermore, the development of novel synthesis methods for this compound can improve its efficacy and stability, making it a more viable candidate for clinical applications.
Conclusion
In conclusion, this compound is a promising compound with potential applications in scientific research. Its antioxidant, anti-inflammatory, and immunomodulatory effects make it a potential candidate for the treatment of various diseases. Further research is needed to elucidate its molecular mechanisms and to develop novel synthesis methods for its clinical applications.
Synthesis Methods
N-Acetylglycyl-L-leucine can be synthesized through various methods, including chemical synthesis and enzymatic synthesis. Chemical synthesis involves the reaction of glycine and leucine in the presence of reagents such as N-acetylation agents and coupling agents. Enzymatic synthesis involves the use of enzymes such as papain, bromelain, and ficin to catalyze the reaction between glycine and leucine.
Scientific Research Applications
N-Acetylglycyl-L-leucine has been extensively studied for its potential applications in scientific research. It has been found to have antioxidant and anti-inflammatory properties, making it a promising compound for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. This compound has also been found to have immunomodulatory effects, making it a potential candidate for the treatment of autoimmune diseases.
properties
CAS RN |
180923-15-3 |
---|---|
Molecular Formula |
C10H18N2O4 |
Molecular Weight |
230.26 g/mol |
IUPAC Name |
2-[(2-acetamidoacetyl)amino]-4-methylpentanoic acid |
InChI |
InChI=1S/C10H18N2O4/c1-6(2)4-8(10(15)16)12-9(14)5-11-7(3)13/h6,8H,4-5H2,1-3H3,(H,11,13)(H,12,14)(H,15,16) |
InChI Key |
QXMNNNAFUOZTQZ-UHFFFAOYSA-N |
SMILES |
CC(C)CC(C(=O)O)NC(=O)CNC(=O)C |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)CNC(=O)C |
Pictograms |
Irritant |
synonyms |
Leucine, N-(N-acetylglycyl)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.